Cas no 2171892-42-3 (5-cyclopropyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-cyclopropyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2171892-42-3
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 6520202
• PubChem ID: 165606460
• Update Time: 2025-06-15

5-cyclopropyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• 2171892-42-3
• EN300-1593994

• Inchi： 1S/C10H16N4O2/c1-6(4-5-15)14-9(7-2-3-7)8(10(11)16)12-13-14/h6-7,15H,2-5H2,1H3,(H2,11,16)
• InChI Key： URTCTHOFKUUZGP-UHFFFAOYSA-N
• SMILES： OCCC(C)N1C(=C(C(N)=O)N=N1)C1CC1

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 94Ų

Additional information on 5-cyclopropyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide

Research Brief on 5-cyclopropyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 2171892-42-3)

The compound 5-cyclopropyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 2171892-42-3) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This triazole-based small molecule has garnered significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of targeted therapies for various diseases.

The synthesis of 5-cyclopropyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide involves a multi-step process, including the cycloaddition of azides and alkynes, followed by functional group modifications. The compound's structure is characterized by a cyclopropyl group and a hydroxybutyl side chain, which contribute to its stability and bioavailability. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical and clinical studies.

Pharmacological studies have revealed that 5-cyclopropyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide exhibits potent inhibitory activity against specific enzymatic targets, such as kinases and proteases. These findings suggest its potential as a therapeutic agent for conditions like cancer, inflammatory diseases, and infectious diseases. In vitro and in vivo studies have demonstrated its efficacy in modulating key signaling pathways, with minimal off-target effects.

One of the most notable applications of this compound is in the field of oncology. Recent research has shown that it can selectively inhibit the proliferation of cancer cells by targeting aberrant signaling pathways. For instance, it has been found to suppress the activity of certain oncogenic kinases, leading to apoptosis and cell cycle arrest in malignant cells. These findings highlight its potential as a targeted therapy for cancers with specific genetic mutations.

In addition to its anticancer properties, 5-cyclopropyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide has also shown promise in the treatment of inflammatory and autoimmune diseases. Its ability to modulate immune responses and reduce cytokine production makes it a candidate for conditions such as rheumatoid arthritis and multiple sclerosis. Preclinical models have demonstrated its efficacy in reducing inflammation and tissue damage, paving the way for further clinical development.

Despite its promising potential, challenges remain in the development of 5-cyclopropyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide as a therapeutic agent. Issues such as pharmacokinetics, toxicity, and formulation need to be addressed to ensure its safety and efficacy in humans. Ongoing research is focused on optimizing its chemical structure and delivery methods to overcome these hurdles.

In conclusion, 5-cyclopropyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 2171892-42-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and broad pharmacological activities make it a valuable candidate for further research and development. Continued studies will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.